Cas no 478256-16-5 (4-(((1-Methyl-1H-pyrrol-2-yl)methylene)amino)-3-(m-tolyl)-1H-1,2,4-triazole-5(4H)-thione)

• Product Name: 4-(((1-Methyl-1H-pyrrol-2-yl)methylene)amino)-3-(m-tolyl)-1H-1,2,4-triazole-5(4H)-thione
• CAS No: 478256-16-5
• MF: C₁₅H₁₅N₅S
• MW: 297.378100633621
• CID: 5032747
• Update Time: 2023-08-25

4-(((1-Methyl-1H-pyrrol-2-yl)methylene)amino)-3-(m-tolyl)-1H-1,2,4-triazole-5(4H)-thione Chemical and Physical Properties

Names and Identifiers

• ST50065758
• 4-[(1E)-2-(1-methylpyrrol-2-yl)-1-azavinyl]-5-(3-methylphenyl)-1,2,4-triazole- 3-thiol
• 4-(((1-Methyl-1H-pyrrol-2-yl)methylene)amino)-3-(m-tolyl)-1H-1,2,4-triazole-5(4H)-thione
• 5-(3-ME-PH)-4-(((1-ME-1H-PYRROL-2-YL)METHYLENE)AMINO)-4H-1,2,4-TRIAZOLE-3-THIOL

• Inchi： 1S/C15H15N5S/c1-11-5-3-6-12(9-11)14-17-18-15(21)20(14)16-10-13-7-4-8-19(13)2/h3-10H,1-2H3,(H,18,21)/b16-10+
• InChI Key： IXESHALOQCNNRU-MHWRWJLKSA-N
• SMILES： S=C1NN=C(C2C=CC=C(C)C=2)N1/N=C/C1=CC=CN1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 461
• XLogP3: 2.7
• Topological Polar Surface Area: 77